2-Chloro-4-ethoxy-6-methylpyrimidine
Overview
Description
2-Chloro-4-ethoxy-6-methylpyrimidine is a chemical compound with the molecular formula C7H9ClN2O . It is used in various chemical reactions and has potential applications in the field of organic synthesis.
Molecular Structure Analysis
The molecular weight of 2-Chloro-4-ethoxy-6-methylpyrimidine is 172.61 . Its molecular formula is C7H9ClN2O . Unfortunately, the specific details about its molecular structure are not provided in the search results.Chemical Reactions Analysis
The specific chemical reactions involving 2-Chloro-4-ethoxy-6-methylpyrimidine are not detailed in the search results .Physical And Chemical Properties Analysis
2-Chloro-4-ethoxy-6-methylpyrimidine is a solid or liquid at room temperature . It should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
-
Fluorescent Protein Antibodies
- Field : Biological Research
- Application : Fluorescent Protein Antibodies are used in various biological research applications .
- Method : The specific methods of application vary depending on the research context .
- Results : The results of these applications can provide valuable insights into biological systems .
-
Trifluoromethylpyridines
- Field : Agrochemical and Pharmaceutical Industries
- Application : Trifluoromethylpyridines are used as a key structural motif in active agrochemical and pharmaceutical ingredients .
- Method : The synthesis and applications of trifluoromethylpyridine (TFMP) and its derivatives are used in the agrochemical and pharmaceutical industries .
- Results : More than 20 new TFMP-containing agrochemicals have acquired ISO common names. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries .
-
2-Chloro-4,6-bis{(E)-3-methoxy-4-[(4-methoxybenzyl)oxy]-styryl}pyrimidine
- Field : Biological Systems
- Application : This compound is a novel curcumin analog and is synthesized for potential use as a fluorescent dye in biological systems .
- Method : The compound is synthesized through a three-step reaction .
- Results : The results indicate a low probability of this compound reacting with unsaturated phospholipids in future applications .
-
Pharmacologically Active Decorated Six-Membered Diazines
- Field : Therapeutic Disciplines
- Application : Pyrimidine derivatives, including those similar to “2-Chloro-4-ethoxy-6-methylpyrimidine”, are broadly applied in therapeutic disciplines due to their high degree of structural diversity .
- Method : The specific methods of application vary depending on the therapeutic context .
- Results : These compounds have been reported to exhibit a wide range of biological activities, including modulation of myeloid leukemia, antimicrobial, antifungal, antiparasitic, diuretic, antitumor, antifilarial, DNA topoisomerase II inhibitors, antitubercular agents, antimalarial and antiplasmodial, anti-inflammatory and analgesic activities, anti-HIV, cardiovascular agents and antihypertensive, antiulcer agents, hair disorders activities, calcium-sensing receptor antagonists, DPP-IV inhibitors, antidiabetic, potent adenosine A2a receptor agonistic or antagonist action, TLR8 or interferon beta (IFN-β) modulators, vascular relaxation for ocular ciliary artery and neuroprotection on retinal ganglion cell, 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase inhibitors and coronary heart disease therapeutics, anticancer, key intermediate for Vitamin B1, pyruvate dehydrogenase kinase inhibitors .
-
Synthesis Routes
- Field : Chemical Synthesis
- Application : “2-Chloro-4-ethoxy-6-methylpyrimidine” can be synthesized through various routes for different applications.
- Method : The specific synthesis routes and methods vary depending on the desired application.
- Results : The outcomes of these synthesis routes can lead to different forms of “2-Chloro-4-ethoxy-6-methylpyrimidine” suitable for various applications.
Safety And Hazards
properties
IUPAC Name |
2-chloro-4-ethoxy-6-methylpyrimidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2O/c1-3-11-6-4-5(2)9-7(8)10-6/h4H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEGXTHMAVSWQTH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC(=NC(=C1)C)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50571013 | |
Record name | 2-Chloro-4-ethoxy-6-methylpyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50571013 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4-ethoxy-6-methylpyrimidine | |
CAS RN |
37482-64-7 | |
Record name | 2-Chloro-4-ethoxy-6-methylpyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50571013 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.